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Compound of Interest

Compound Name: 3,4-Dichlorotetrahydrofuran

Cat. No.: B15400214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3,4-
Dichlorotetrahydrofuran, a compound demanding rigorous safety protocols due to its likely

hazardous properties. The following procedures are based on available data for structurally

similar compounds, including Tetrahydrofuran (THF) and its chlorinated analogs, and are

intended to ensure the highest level of safety in the laboratory.

Immediate Safety Concerns and Hazard Summary
While a specific Safety Data Sheet (SDS) for 3,4-Dichlorotetrahydrofuran is not readily

available, the hazards can be inferred from its structural similarity to Tetrahydrofuran (THF) and

other chlorinated ethers.

Anticipated Hazards:

Flammability: Assumed to be a flammable liquid, similar to THF. Vapors may be heavier than

air and can travel to an ignition source.

Peroxide Formation: Like THF, it may form explosive peroxides upon exposure to air and

light, especially during storage. Containers should be dated upon opening and tested for

peroxides regularly.

Health Hazards:
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Irritation: Expected to cause serious eye and skin irritation.

Respiratory Effects: May cause respiratory tract irritation, dizziness, and drowsiness.

Carcinogenicity: Suspected of causing cancer, a hazard associated with THF.

Toxicity: May be harmful if swallowed or inhaled. High concentrations of similar

compounds can cause central nervous system depression.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling 3,4-
Dichlorotetrahydrofuran.

PPE Category Specifications

Hand Protection

Chemical-resistant gloves (e.g., Neoprene,

Nitrile rubber). Discard gloves immediately if

contact is made.

Eye and Face Protection
Chemical splash goggles and a full-face shield

are required.

Body Protection

A flame-retardant lab coat or a chemical-

resistant suit should be worn. Ensure clothing

covers as much skin as possible.

Respiratory Protection

Work must be conducted in a certified chemical

fume hood. If there is a risk of exposure above

permissible limits, a respirator may be

necessary.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Verify that a certified chemical fume hood is functioning correctly.
Ensure an eyewash station and safety shower are immediately accessible.
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Remove all potential ignition sources from the work area.
Have appropriate fire extinguishing media readily available (e.g., dry chemical, CO2, or
alcohol-resistant foam).

2. Chemical Handling:

Ground and bond containers when transferring the substance to prevent static discharge.
Use only non-sparking tools.
Keep the container tightly closed when not in use.
Avoid inhalation of vapors and any contact with skin and eyes.

3. Storage:

Store in a cool, dry, well-ventilated, and dark area, away from heat and direct sunlight.
Store away from strong oxidizing agents, acids, and bases.
Clearly label the container with the date it was received and opened to monitor for potential
peroxide formation.

Disposal Plan
1. Waste Collection:

Collect all waste containing 3,4-Dichlorotetrahydrofuran in a designated, properly labeled,
and sealed container for halogenated organic waste.
Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal protocols.

2. Disposal Procedure:

Dispose of the waste through an approved hazardous waste disposal company.
Follow all local, state, and federal regulations for hazardous waste disposal.
If peroxide formation is suspected (e.g., crystal formation around the container lid), do not
move the container and contact your institution's Environmental Health and Safety (EHS)
office immediately.

Quantitative Data Summary
The following table summarizes key physical and chemical properties, primarily based on data

for Tetrahydrofuran as a surrogate, to inform safe handling and storage.
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Property Value Source

Molecular Formula C4H6Cl2O

Molecular Weight 141.00 g/mol

Boiling Point (Predicted) 403.34 K (130.19 °C)

Flash Point (THF) -14.5 °C

Explosive Limits in Air (THF) 2-11.8%

Vapor Density (THF) 2.5 (air = 1)

Experimental Protocol: Peroxide Testing
To mitigate the risk of explosive peroxide formation, periodic testing of containers is crucial.

Materials:

Potassium iodide (KI) solution (10%)

Starch solution (1%)

Test strips (commercially available)

Procedure:

Work within a chemical fume hood and wear all required PPE.

For opened containers: Test for peroxides upon opening and at regular intervals (e.g., every

3-6 months).

Using Test Strips:

Dip the test strip into the 3,4-Dichlorotetrahydrofuran.

Allow the solvent to evaporate.

Add a drop of deionized water to the strip.
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Observe for a color change. A blue/black color indicates the presence of peroxides.

Using KI Solution:

Add 1 ml of the 3,4-Dichlorotetrahydrofuran to 1 ml of the 10% KI solution in a test tube.

A yellow to brown color indicates the presence of peroxides. Adding a few drops of starch

solution will result in a deep blue-black color if peroxides are present.

Action: If peroxides are detected, consult your institution's EHS department for guidance on

safe disposal. Do not attempt to distill or concentrate the material.

Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of 3,4-Dichlorotetrahydrofuran.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
3,4-Dichlorotetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15400214#personal-protective-equipment-for-
handling-3-4-dichlorotetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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